Cas no 1712409-44-3 (1-(4-Fluoro-3-methoxyphenyl)-5-methyl-1,4-diazepane)

• Product Name: 1-(4-Fluoro-3-methoxyphenyl)-5-methyl-1,4-diazepane
• CAS No: 1712409-44-3
• MF: C₁₃H₁₉FN₂O
• MW: 238.301166772842
• CID: 5830701
• PubChem ID: 114840682
• Update Time: 2025-05-23

1-(4-Fluoro-3-methoxyphenyl)-5-methyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• EN300-715343
• 1712409-44-3
• 1-(4-fluoro-3-methoxyphenyl)-5-methyl-1,4-diazepane
• 1-(4-Fluoro-3-methoxyphenyl)-5-methyl-1,4-diazepane

• Inchi： 1S/C13H19FN2O/c1-10-5-7-16(8-6-15-10)11-3-4-12(14)13(9-11)17-2/h3-4,9-10,15H,5-8H2,1-2H3
• InChI Key： REZXVJKXZBTNJH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)N1CCNC(C)CC1

Computed Properties

• Exact Mass: 238.14814140g/mol
• Monoisotopic Mass: 238.14814140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 24.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 1-(4-Fluoro-3-methoxyphenyl)-5-methyl-1,4-diazepane

1-(4-Fluoro-3-methoxyphenyl)-5-methyl-1,4-diazepane (CAS No. 1712409-44-3)

The compound 1-(4-Fluoro-3-methoxyphenyl)-5-methyl-1,4-diazepane (CAS No. 1712409-44-3) is a structurally complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of diazepanes, which are seven-membered ring compounds containing two nitrogen atoms. The presence of a fluorine atom and a methoxy group on the aromatic ring introduces unique electronic and steric properties, making this compound an interesting subject for both academic and industrial studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 1-(4-fluoro-3-methoxyphenyl)-5-methyl-1,4-diazepane. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and multi-component synthesis, to achieve high yields and purity levels. These methods not only enhance the scalability of production but also pave the way for further functionalization of the molecule for specific applications.

The structural features of this compound make it a promising candidate in drug discovery programs. The diazepane ring provides a rigid framework that can be exploited to design bioactive molecules with desired pharmacokinetic properties. Additionally, the fluorine atom at the para position of the phenyl ring contributes to increased lipophilicity, which is often desirable in drug candidates to improve membrane permeability.

Recent studies have highlighted the potential of 1-(4-fluoro-3-methoxyphenyl)-5-methyl-1,4-diazepane as a building block for constructing bioisosteres and mimetics. By replacing certain functional groups or modifying the diazepane ring, researchers can generate analogs with enhanced bioactivity or reduced toxicity. For instance, substituting the methyl group at position 5 with other alkyl chains has been shown to modulate the compound's solubility and stability in physiological conditions.

The electronic properties of this compound also make it an attractive candidate for materials science applications. The conjugated system formed by the aromatic ring and the diazepane structure can exhibit unique optical and electronic characteristics, which could be harnessed in the development of advanced materials such as organic semiconductors or light-emitting diodes (LEDs). Preliminary experiments have demonstrated that incorporating this compound into polymer blends can significantly improve their electronic conductivity without compromising mechanical integrity.

In terms of synthesis optimization, researchers have explored green chemistry approaches to reduce environmental impact. For example, solvent-free reactions or biocatalytic methods have been employed to synthesize 1-(4-fluoro-3-methoxyphenyl)-5-methyl-1,4-diazepane, resulting in lower energy consumption and waste generation. These sustainable practices align with current industry trends toward eco-friendly chemical manufacturing.

Furthermore, computational chemistry has played a pivotal role in understanding the behavior of this compound at the molecular level. Advanced quantum mechanical calculations have provided insights into its electronic structure, reactivity patterns, and potential interactions with biological targets. Such computational studies complement experimental work by guiding rational design strategies for optimizing the compound's properties.

Looking ahead, the versatility of 1-(4-fluoro-3-methoxyphenyl)-5-methyl-1,4-diazepane suggests that it will continue to be a focal point in both fundamental and applied research. Its unique combination of structural features positions it as a valuable tool for addressing challenges in drug discovery, materials science, and sustainable chemistry.